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Introduction

Enopeptin A, a member of the acyldepsipeptide (ADEP) class of antibiotics, presents a novel
mechanism of antibacterial action by targeting the caseinolytic protease P (ClpP).[1][2] Unlike
traditional antibiotics that inhibit essential enzymes, Enopeptin A acts as a dysregulator,
binding to ClpP and activating it in an uncontrolled manner.[2][3] This leads to the
indiscriminate degradation of cellular proteins, including the essential cell division protein FtsZ,
ultimately causing bacterial cell death.[4] Understanding the binding affinity and kinetics of
Enopeptin A and its analogs to ClpP is crucial for the development of new and effective
antimicrobial agents.

These application notes provide detailed protocols for three common biophysical techniques
used to measure the binding affinity of Enopeptin A to ClpP: Isothermal Titration Calorimetry
(ITC), Surface Plasmon Resonance (SPR), and Fluorescence Polarization (FP).

Data Presentation: Quantitative Analysis of
Enopeptin A (ADEP) Binding to ClpP

The following table summarizes quantitative data for the binding and activation of ClpP by
various acyldepsipeptides, including Enopeptin A analogs. This data is essential for comparing
the potency and efficacy of different compounds.
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Compound

ClpP
Species

Technique

Parameter

Value Reference

ADEP7

Staphylococc

us aureus

ITC

Kd

2.1+0.5 pM

ADEPY

Staphylococc

us aureus

Activity Assay

EC50

3.1+0.1uM

ADEP7

Staphylococc

us aureus

Activity Assay

Hill

Coefficient

20+0.1

ADEP la

Mycobacteriu
m

tuberculosis

Activity Assay

EC50

38+ 2 uM

ADEP 1a

Mycobacteriu
m

tuberculosis

Activity Assay

Hill coefficient

1.9+0.07

ADEP 2a

Mycobacteriu
m

tuberculosis

Activity Assay

EC50

46 + 0.4 pM

ADEP 2a

Mycobacteriu
m

tuberculosis

Activity Assay

Hill coefficient

3.3+0.2

ADEP 1a

Mycobacteriu
m

tuberculosis

Activity Assay

IC50

59 +9 uM

ADEP 2a

Mycobacteriu
m

tuberculosis

Activity Assay

EC50

40 + 5 pM

Signaling Pathway and Experimental Workflow

The interaction of Enopeptin A with CIpP initiates a cascade of events leading to bacterial cell

death. The following diagrams illustrate this pathway and a general workflow for assessing the

binding affinity.
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Enopeptin A signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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